Cas no 2172126-11-1 (3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid)

• Product Name: 3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid
• CAS No: 2172126-11-1
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 6189965
• PubChem ID: 165520043
• Update Time: 2025-07-16

3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid
• 2172126-11-1
• EN300-1283216

• Inchi： 1S/C11H10ClNO2/c1-7-4-8(2-3-10(7)12)5-9(6-13)11(14)15/h2-4,9H,5H2,1H3,(H,14,15)
• InChI Key： AFYUEGVCCSUBQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C#N)C(=O)O

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid

Introduction to 3-(4-Chloro-3-methylphenyl)-2-cyanopropanoic acid (CAS No. 2172126-11-1)

3-(4-Chloro-3-methylphenyl)-2-cyanopropanoic acid, with the CAS number 2172126-11-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated and methylated aromatic ring and a cyano group attached to a carboxylic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid can be represented as follows:

The synthesis of 3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid typically involves multi-step reactions, including the formation of the aromatic ring, introduction of the chloro and methyl groups, and subsequent functionalization to introduce the cyano and carboxylic acid groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and industrial applications.

In terms of its physicochemical properties, 3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid exhibits a molecular weight of approximately 240.7 g/mol. It is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups.

The biological activities of 3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid have been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways. This property makes it a promising candidate for the development of therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that the compound may have potential applications in treating inflammatory conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid in various therapeutic contexts. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles in human subjects. However, further studies are needed to fully elucidate its therapeutic potential and optimize its use in clinical settings.

Beyond its direct therapeutic applications, 3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid has also found use as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of novel compounds with diverse biological activities. Researchers are actively exploring ways to modify this compound through chemical synthesis to enhance its potency and selectivity for specific targets.

In conclusion, 3-(4-chloro-3-methylphenyl)-2-cyanopropanoic acid (CAS No. 2172126-11-1) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural characteristics, coupled with its promising biological activities, make it a valuable asset for drug discovery efforts aimed at addressing unmet medical needs. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in the field.